Cas no 2228175-40-2 (methyl 5-(1-aminocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(1-aminocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228175-40-2
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5853121
• PubChem ID: 165628264
• Update Time: 2025-07-19

methyl 5-(1-aminocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-aminocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1777853
• 2228175-40-2

• Inchi： 1S/C12H19N3O2/c1-15-10(8-9(14-15)11(16)17-2)12(13)6-4-3-5-7-12/h8H,3-7,13H2,1-2H3
• InChI Key： WDPFGPACCNQTGG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2(CCCCC2)N)N(C)N=1)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(1-aminocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 5-(1-aminocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228175-40-2)

Methyl 5-(1-aminocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228175-40-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazole carboxylate family, which is known for its versatility in drug discovery and material science. The presence of both aminocyclohexyl and methyl ester functional groups makes it a valuable intermediate for synthesizing bioactive molecules targeting various therapeutic areas.

In recent years, the demand for heterocyclic compounds like methyl 5-(1-aminocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate has surged, driven by their role in developing kinase inhibitors and central nervous system (CNS) modulators. Researchers are particularly interested in its potential to address unmet medical needs, such as neurodegenerative diseases and metabolic disorders. The compound's CAS number 2228175-40-2 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and preclinical studies.

The synthesis of methyl 5-(1-aminocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions, including cyclization and esterification processes. Its pyrazole core is a key pharmacophore, often linked to anti-inflammatory and antimicrobial properties. This aligns with current trends in green chemistry, where researchers prioritize sustainable synthesis methods to minimize environmental impact. The compound's molecular weight and solubility profile further enhance its utility in formulation development.

From an industrial perspective, CAS 2228175-40-2 is often discussed in the context of high-value intermediates for custom synthesis and contract manufacturing. Companies specializing in fine chemicals are exploring scalable production techniques to meet the demands of academic and commercial labs. Additionally, its stability under various pH conditions makes it suitable for API (Active Pharmaceutical Ingredient) development, a hot topic in patent literature and regulatory submissions.

Emerging applications of methyl 5-(1-aminocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate extend to crop protection and veterinary medicine, where its derivatives show promise as pest control agents. This aligns with global efforts to develop eco-friendly agrochemicals amid rising concerns about food security and sustainable agriculture. The compound's structure-activity relationship (SAR) is also a focal point for computational chemists leveraging AI-driven drug design tools.

In summary, methyl 5-(1-aminocyclohexyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228175-40-2) represents a cutting-edge example of how heterocyclic chemistry drives innovation across multiple industries. Its adaptability in drug discovery, material science, and agricultural research ensures its continued prominence in scientific discourse and industrial applications.